N-[2-(Cyanomethylamino)-2-oxoethyl]-6-cyclopropyl-1,3-dimethylpyrazolo[3,4-b]pyridine-4-carboxamide

• IUPAC Name: N-[2-(cyanomethylamino)-2-oxoethyl]-6-cyclopropyl-1,3-dimethylpyrazolo[3,4-b]pyridine-4-carboxamide
• InChI: InChI=1S/C16H18N6O2/c1-9-14-11(16(24)19-8-13(23)18-6-5-17)7-12(10-3-4-10)20-15(14)22(2)21-9/h7,10H,3-4,6,8H2,1-2H3,(H,18,23)(H,19,24)
• InChI Key: GFOFQJXNHIDEMA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C(=CC(=N2)C3CC3)C(=O)NCC(=O)NCC#N)C
• Molecular Formula: C16H18N6O2
• Molecular Weight: 326.35 g/mol

Description

The compound belongs to the class of fused pyridine derivatives, which are of increasing interest in drug design and medicinal chemistry. The structural similarity of many drugs (especially antiviral and anticancer ones) with DNA bases such as adenine and guanine is a key factor to explain their effectiveness.

Synthesis Analysis

The synthesis of similar compounds involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates, using different reaction conditions. The reaction of 4-bromo acetophenone and vetraldehyde (3,4-dimethoxy benzaldehyde) in ethanol and sodium hydroxide solution afforded the corresponding chalcone which was used as a suitable precursor to prepare a new series of pyridine derivatives.

Molecular Structure Analysis

The compound features a pyrazolo[3,4-b]pyridine core, which is a bicyclic heterocyclic aromatic structure with three nitrogen atoms located at 1, 2, and 7 positions. This core is frequently used in drug research due to its structural versatility and the ability to form a variety of heterocyclic compounds.

Chemical Reactions Analysis

The active hydrogen on C-2 of these compounds can take part in a variety of condensation and substitution reactions. For instance, stirring the cyanoacetamide derivative with carbon disulfide in the presence of potassium hydroxide in N,N‐dimethylformamide followed by cycloalkylation with 1,2‐dibromoethane affords 2‐cyano‐2‐(1,3‐dithian‐2‐ylidene)‐N‐(6‐iodo‐2‐methyl‐4‐oxo‐quinazolin‐3(4H)‐yl)acetamide.

Mechanism of Action

While the exact mechanism of action for this specific compound is not mentioned in the available resources, similar compounds have been reported to inhibit CDK2, a target for cancer treatment.

Future Directions

Fused pyridine derivatives, including pyrazolo[3,4-b]pyridines, continue to be an area of interest in medicinal chemistry due to their diverse biological activities and potential in drug design. Future research may focus on exploring the biological activities of these compounds and their potential use as therapeutic agents.